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Compound of Interest

Compound Name: 4-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14543142 Get Quote

Chemical Identity and Physicochemical
Properties
4-Ethyl-2,2,4-trimethylhexane is a highly branched aliphatic hydrocarbon. Its structure

consists of a hexane backbone with an ethyl group and three methyl groups at positions 2, 2,

and 4.

Table 1: Physicochemical Properties of 4-Ethyl-2,2,4-trimethylhexane

Property Value Source

CAS Number 61868-75-5 [1]

Molecular Formula C₁₁H₂₄ [1]

Molar Mass 156.31 g/mol [1]

IUPAC Name 4-Ethyl-2,2,4-trimethylhexane [1]

SMILES CCC(C)(CC)CC(C)(C)C [1]

Boiling Point ~178 °C [2]

Density ~0.767 g/mL [2]

LogP (calculated) 4.24890 [2]
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Synthesis and Manufacturing
Detailed, peer-reviewed laboratory-scale synthesis protocols for 4-Ethyl-2,2,4-
trimethylhexane are not readily available in the scientific literature. However, based on the

principles of organic chemistry, its synthesis can be approached through methods commonly

used for the formation of branched alkanes.

Potential Synthetic Routes
Alkylation: A plausible method involves the alkylation of a smaller alkane or alkene. For

instance, the reaction of a Grignard reagent, such as ethylmagnesium bromide, with a

suitable tertiary halide in the presence of a catalyst could be a viable route. Another

approach is the acid-catalyzed alkylation of an isoalkane with an alkene.

Catalytic Cracking: In industrial settings, highly branched alkanes are often produced as

byproducts during the catalytic cracking of larger hydrocarbon chains from petroleum

feedstocks.

Below is a conceptual diagram illustrating a potential synthetic pathway via a Grignard reaction,

which is a common method for forming carbon-carbon bonds.
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Caption: A potential synthetic route to 4-Ethyl-2,2,4-trimethylhexane via a Grignard reaction.

Spectroscopic Characterization (Predicted)
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No experimental spectroscopic data for 4-Ethyl-2,2,4-trimethylhexane has been found in

public databases. However, based on its chemical structure, the expected spectroscopic

features can be predicted. These predictions are valuable for the identification and

characterization of the compound in a laboratory setting.

Table 2: Predicted Spectroscopic Data for 4-Ethyl-2,2,4-trimethylhexane

Technique Expected Features

¹H NMR

- Multiple overlapping signals in the aliphatic

region (~0.8-1.5 ppm).- A triplet corresponding

to the methyl protons of the ethyl group.- A

quartet corresponding to the methylene protons

of the ethyl group.- Singlets for the gem-

dimethyl protons and the other methyl group.

¹³C NMR

- Multiple signals in the aliphatic region (~10-50

ppm).- Quaternary carbon signals will be

present.

IR Spectroscopy

- C-H stretching vibrations just below 3000

cm⁻¹.- C-H bending vibrations around 1465

cm⁻¹ and 1375 cm⁻¹.

Mass Spectrometry

- A molecular ion peak (M⁺) at m/z = 156.-

Characteristic fragmentation pattern for

branched alkanes, with prominent peaks

resulting from the loss of methyl (M-15) and

ethyl (M-29) groups.

Biological Activity and Toxicology
Biological Activity
There is no specific information available in the scientific literature regarding the biological

activity or potential therapeutic applications of 4-Ethyl-2,2,4-trimethylhexane. Generally,

highly branched alkanes are considered to be relatively inert and are often used as non-polar

solvents or lubricants.
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However, some microorganisms possess enzymatic pathways, such as those involving alkane

hydroxylases, that can metabolize alkanes.[3][4] This could be a potential area of research for

bioremediation or biotransformation studies.

Toxicology
No specific toxicological studies have been performed on 4-Ethyl-2,2,4-trimethylhexane.

However, data from related C11-C15 isoalkanes can provide some general guidance.

Table 3: General Toxicological Profile of C11-C15 Isoalkanes

Endpoint Observation Source

Acute Toxicity (Oral, Dermal,

Inhalation)
Low toxicity [5][6]

Aspiration Hazard
Considered an aspiration

hazard
[5][6]

Skin/Eye Irritation Not expected to be an irritant [5][6]

Dermal Sensitization Not expected to be a sensitizer [5][6]

Persistence and

Bioaccumulation

Not expected to be a

Persistent, Bioaccumulative,

and Toxic (PBT) substance.

[5][6]

It is crucial to handle this compound in a well-ventilated area and to take precautions to avoid

ingestion and aspiration.

Experimental and Analytical Workflow
For a novel or uncharacterized compound like 4-Ethyl-2,2,4-trimethylhexane, a systematic

workflow is essential for its proper characterization and evaluation. The following diagram

illustrates a logical experimental workflow.
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Caption: A logical workflow for the characterization and evaluation of a novel branched alkane.

Potential Applications
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Given its properties as a highly branched, non-polar molecule, 4-Ethyl-2,2,4-trimethylhexane
could potentially be used in the following areas:

Specialty Solvent: Its non-polar nature and relatively low reactivity could make it suitable as

a solvent in specific chemical reactions or extraction processes.

Reference Standard: In analytical chemistry, particularly in gas chromatography, it could

serve as a reference standard for the identification of branched alkanes in complex mixtures

like gasoline or other petroleum products.

Component in Lubricants and Fuels: Branched alkanes are known to improve the octane

rating of gasoline and are components of some lubricating oils.[7]

It is important to reiterate that these are potential applications based on the properties of similar

compounds and would require experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14543142#4-ethyl-2-2-4-trimethylhexane-cas-
number-61868-75-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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